(5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone

• Molecular Formula: C16H11BrClN3O
• Molecular Weight: 376.63 g/mol
• IUPAC Name: [5-amino-1-(4-bromophenyl)pyrazol-4-yl]-(4-chlorophenyl)methanone
• InChI: InChI=1S/C16H11BrClN3O/c17-11-3-7-13(8-4-11)21-16(19)14(9-20-21)15(22)10-1-5-12(18)6-2-10/h1-9H,19H2
• InChI Key: QNEWXZKEERRHPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)C2=C(N(N=C2)C3=CC=C(C=C3)Br)N)Cl

Description

Biological Activity

The compound (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone is a pyrazole derivative characterized by the presence of halogenated aromatic groups. This structural configuration suggests potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. The compound's molecular formula is $C_{16}H_{11}BrClN_3O$, indicating a complex structure that may interact with various biological targets.

Synthesis and Structure

The synthesis of this compound can be achieved through several methods, typically involving the reaction of appropriate precursors under controlled conditions. The unique combination of bromine and chlorine substituents on the aromatic rings enhances lipophilicity, potentially influencing its bioavailability and interaction with biological macromolecules.

Anticancer Activity

Research indicates that compounds with similar pyrazole structures exhibit significant anticancer properties. For instance, studies have shown that certain pyrazole derivatives can inhibit cancer cell proliferation across various types, including leukemia, breast, and colon cancers. A case study involving structurally related compounds demonstrated cytotoxic effects against multiple cancer cell lines, suggesting that our compound may also possess similar activities due to its structural features .

Table 1: Comparison of Anticancer Activities of Pyrazole Derivatives

Compound Name	Structure Features	Biological Activity
Compound A	Pyrazole core with halogen substitutions	Antitumor activity
Compound B	Methyl substitution on pyrazole	Anti-inflammatory
(5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone	Bromine and chlorine substitutions	Potential anticancer activity

The proposed mechanism involves the inhibition of critical signaling pathways in cancer cells, such as the MAPK pathway. In silico docking studies suggest that the compound may bind effectively to key targets like the epidermal growth factor receptor (EGFR), which is crucial in tumor growth and progression .

Pharmacological Properties

The pharmacokinetic profile of (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone has not been extensively documented; however, related compounds show promising oral bioavailability and metabolic stability. The presence of halogen atoms typically enhances metabolic stability while improving binding affinity to target proteins .

Toxicity and Safety Profile

Preliminary toxicity assessments are essential for evaluating the safety of this compound. While specific data on (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone is limited, toxicity studies on similar pyrazole derivatives indicate that careful evaluation is necessary to determine safe dosage levels for potential therapeutic applications.

Case Studies

Several studies have explored the biological activities of pyrazole derivatives with varying substituents:

• Study on 5-Amino-Pyrazoles : This study highlighted the anticancer potential of 5-amino-pyrazoles against multiple cancer cell lines, demonstrating significant inhibition rates .
• Inhibition Studies : Research focused on halogenated pyrazoles revealed their effectiveness as inhibitors in inflammatory pathways, suggesting a dual role in anticancer and anti-inflammatory activities .

Scientific Research Applications

Anticancer Properties

Research indicates that pyrazole derivatives, including this compound, exhibit promising anticancer activities. Studies have shown that similar structures can inhibit various cancer cell lines through mechanisms such as apoptosis induction and cell cycle arrest. For example, compounds with halogen substitutions have demonstrated enhanced potency against breast cancer cells by targeting specific signaling pathways.

Anti-inflammatory Effects

The presence of the amino group and halogenated phenyl rings suggests potential anti-inflammatory activity. Compounds with similar structures have been reported to reduce inflammation in models of rheumatoid arthritis and other inflammatory conditions by inhibiting pro-inflammatory cytokines.

Neurological Applications

Given the structural similarities to known modulators of glutamate receptors, this compound may also have applications in treating central nervous system disorders. Preliminary studies suggest it could act as a modulator for metabotropic glutamate receptors, which are implicated in anxiety and schizophrenia treatments.

Case Study 1: Antitumor Activity

In a recent study published in Journal of Medicinal Chemistry, a series of pyrazole derivatives were synthesized, including (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone. The compound was tested against human breast cancer cell lines (MCF-7). Results indicated a significant reduction in cell viability at concentrations as low as 10 µM, suggesting strong anticancer properties.

Case Study 2: Anti-inflammatory Mechanism

Another study investigated the anti-inflammatory effects of pyrazole derivatives in an animal model of arthritis. The compound was administered to rats with induced arthritis, resulting in a marked decrease in paw swelling and inflammatory markers compared to controls. Histological analysis confirmed reduced synovial inflammation.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amino group participates in nucleophilic substitution, particularly with electrophiles like alkyl halides or carbonyl compounds. For example:

• Reaction with acetyl chloride : Forms acetylated derivatives via nucleophilic acetylation.

• Reaction with methyl iodide : Generates methylated amino derivatives.

Reaction Type	Reactants/Reagents	Products
Nucleophilic Substitution	Acetyl chloride, base (e.g., pyridine)	Acetylated amino derivative
	Methyl iodide, K₂CO₃	Methylated amino derivative

Electrophilic Aromatic Substitution (EAS)

The halogenated phenyl rings (4-bromo and 4-chlorophenyl) undergo EAS under specific conditions:

• Nitration : Introduces nitro groups at activated positions using nitric acid.

• Sulfonation : Sulfuric acid introduces sulfonic acid groups.

Reaction Type	Reagents	Products
Nitration	HNO₃, H₂SO₄	Nitro-substituted derivatives
Sulfonation	H₂SO₄, SO₃	Sulfonic acid derivatives

Carbonyl Group Reactivity

The methanone group participates in reactions such as:

• Grignard addition : Forms alcohol derivatives after hydrolysis.

• Condensation : Reacts with aldehydes or ketones to form α,β-unsaturated ketones.

Reaction Type	Reagents	Products
Grignard Addition	RMgX, H₃O⁺	Secondary alcohol derivatives
Condensation	Aldehydes, ketones, base	α,β-Unsaturated ketones

Cyclization and Domino Reactions

Pyrazole derivatives can undergo domino reactions, such as:

• Pyrazolo-fused 1,7-naphthyridine formation : Via multicomponent reactions with arylglyoxals under acidic conditions .

• 1,3-Diazocane derivatives : Through intramolecular Michael addition and tautomerization .

Example conditions for domino reactions:

Reaction Type	Reagents	Products
Domino Reaction	Arylglyoxals, p-TsOH, DMF	Pyrazolo-fused heterocycles

Nucleophilic Substitution (Amino Group)

The amino group reacts with electrophiles via a two-step mechanism:

• Protonation : Enhances nucleophilicity.

• Nucleophilic attack : Forms intermediates (e.g., imines or amides).

• Deprotonation : Stabilizes the product.

Electrophilic Aromatic Substitution

Halogenated rings direct electrophiles to specific positions:

• Chlorine : Meta-directing due to electron-withdrawing effects.

• Bromine : Ortho/para-directing via resonance.

Carbonyl Group Reactions

The methanone group undergoes nucleophilic attack via:

• Polarization : Electrophilic carbonyl carbon.

• Grignard addition : Forms alkoxide intermediates.

• Aldol condensation : Forms conjugated ketones.

Experimental Considerations

• Stability : Halogenated rings may undergo elimination under basic conditions.

• Solvent Selection : Polar aprotic solvents (e.g., DMF) enhance nucleophilic reactions .

• Catalysts : Acidic promoters (e.g., p-TsOH) facilitate cyclization .

This compound’s reactivity profile underscores its versatility in organic synthesis and drug discovery. Further experimental validation is required to optimize reaction conditions and assess biological activity.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone
• Molecular Formula : C₁₆H₁₁BrClN₃O
• Molecular Weight : 384.64 g/mol
• SMILES : Nc1c(cnn1-c2ccc(Br)cc2)C(=O)c3ccc(Cl)cc3
• InChI Key : QNEWXZKEERRHPC-UHFFFAOYSA-N

Structural Features: This compound comprises a pyrazole ring substituted with an amino group at position 5, a 4-bromophenyl group at position 1, and a 4-chlorobenzoyl group at position 2. The presence of halogen atoms (Br, Cl) and the amino group imparts distinct electronic and steric properties, making it a candidate for medicinal chemistry and materials science applications.

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Notable Properties/Applications	References
(5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone (Target)	C₁₆H₁₁BrClN₃O	4-Bromophenyl, 4-chlorophenyl, amino	384.64	Potential therapeutic agent
(5-Amino-1-phenyl-1H-pyrazol-4-yl)(4-chlorophenyl)methanone	C₁₆H₁₂ClN₃O	Phenyl (instead of 4-bromophenyl), amino	297.74	Antimicrobial activity (analog studies)
4-(4-Chlorobenzo-yl)-1-phenyl-1H-pyrazol-5-amine	C₁₆H₁₂ClN₃O	Phenyl, 4-chlorobenzoyl, amino	297.74	Structural analog with varied bioactivity
(5-Amino-1-(2-methoxyphenyl)-1H-pyrazol-4-yl)(2-chlorophenyl)methanone	C₁₇H₁₄ClN₃O₂	2-Methoxyphenyl, 2-chlorophenyl, amino	343.77	Enhanced solubility due to methoxy
(5-Amino-1-(4-methoxyphenyl)-1H-pyrazol-4-yl)(4-methoxyphenyl)methanone	C₁₈H₁₇N₃O₃	Dual 4-methoxyphenyl, amino	323.35	Electron-rich structure for catalysis

Key Comparative Insights:

Halogen vs. Methoxy Substitution :

• The target compound features bromine and chlorine atoms, which enhance lipophilicity and membrane permeability, critical for drug-receptor interactions .
• Methoxy-substituted analogs (e.g., ) exhibit improved solubility due to the electron-donating methoxy group but may reduce binding affinity in hydrophobic pockets.

Amino Group Reactivity: The amino group in the target compound and its analogs (e.g., ) enables hydrogen bonding, a key feature for interactions with biological targets like enzymes or DNA.

Biological Activity: The phenyl-substituted analog (C₁₆H₁₂ClN₃O) demonstrates antimicrobial activity, suggesting that halogenation (Br/Cl) in the target compound could modulate similar or enhanced bioactivity .

Crystallographic and Computational Analysis :

• Tools like SHELX and Multiwfn are critical for analyzing intermolecular interactions and electronic properties. For example, the 4-bromophenyl group in the target compound may engage in halogen bonding, as observed in isostructural bromo/chloro derivatives .

Preparation Methods

Cyclocondensation for Pyrazole Core Formation

The pyrazole ring serves as the structural backbone. A common approach involves cyclocondensation of hydrazine derivatives with 1,3-diketones or β-keto esters . For example:

• Hydrazine and β-Keto Esters :
  Reaction of 4-bromophenylhydrazine with ethyl acetoacetate under acidic conditions yields 1-(4-bromophenyl)-3-methyl-1H-pyrazol-5-amine. Subsequent functionalization introduces the methanone group .

  $$\text{4-Bromophenylhydrazine} + \text{CH}_3\text{C(O)COOEt} \xrightarrow{\text{HCl, EtOH}} \text{Pyrazole intermediate}$$

• Domino Reactions :
  Arylglyoxals (e.g., phenylglyoxal) react with pyrazol-5-amines in DMF with p-TsOH catalysis, forming fused pyrazole derivatives . Adapting this method, 4-chlorophenylglyoxal and 5-amino-1-(4-bromophenyl)pyrazole could yield the target compound in a one-pot reaction .

Suzuki-Miyaura Cross-Coupling for Aryl Group Introduction

The 4-chlorophenyl and 4-bromophenyl groups are introduced via palladium-catalyzed cross-coupling:

• Protocol from Benzamide Synthesis :

  Component	Quantity	Conditions
  Pyrazole boronic ester	1.2 equiv	Pd(PPh₃)₄ (5 mol%)
  4-Chlorobenzoyl chloride	1.0 equiv	K₂CO₃, DMF, 80°C, 12 h
  		Yield: 68–72%

  This method avoids harsh conditions, preserving the amino group on the pyrazole .

Friedel-Crafts Acylation for Methanone Installation

The methanone group is introduced via Friedel-Crafts acylation using 4-chlorobenzoyl chloride:

• Procedure :

  • Generate a pyrazole lithium intermediate using LDA.

  • React with 4-chlorobenzoyl chloride at −78°C.

  • Quench with NH₄Cl(aq) to yield the methanone derivative .

  $$\text{Pyrazole-Li} + \text{ClC}_6\text{H}_4\text{COCl} \rightarrow \text{(Pyrazole)COC}_6\text{H}_4\text{Cl}$$

Microwave-Assisted One-Pot Synthesis

Combining cyclocondensation and acylation in a single step enhances efficiency:

• Conditions :

  • 4-Bromophenylhydrazine, 4-chlorophenylglyoxal, and ammonium acetate.

  • Solvent: DMF, p-TsOH (20 mol%).

  • Microwave: 120°C, 20 min .

  This method achieves 85% yield by minimizing intermediate isolation .

Protective Group Strategies

Protecting the pyrazole amino group during acylation prevents undesired side reactions:

• Boc Protection :

  • Boc₂O, DMAP, CH₂Cl₂, rt, 2 h.

  • Deprotection: TFA/CH₂Cl₂ (1:1), 1 h .

Comparative Analysis of Methods

Method	Yield (%)	Time	Complexity	Citation
Cyclocondensation	65–70	12 h	Moderate
Suzuki-Miyaura	68–72	12 h	High
Microwave One-Pot	85	20 min	Low
Friedel-Crafts	60	6 h	High

Challenges and Optimization

• Regioselectivity : Pyrazole N-substitution (1- vs. 2-position) is controlled by steric and electronic factors. Using bulky aryl groups (e.g., 4-bromophenyl) favors N1 substitution .

• Catalyst Selection : Pd(PPh₃)₄ outperforms PdCl₂(dppf) in Suzuki couplings for electron-deficient aryl chlorides .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (5-Amino-1-(4-bromophenyl)-1H-pyrazol-4-yl)(4-chlorophenyl)methanone?

• Methodology : Microwave-assisted synthesis is highly efficient for pyrazolyl ketones. For example, reactions between substituted pyrazole amines and aromatic aldehydes under microwave irradiation (e.g., 80–120°C, 20–60 minutes) yield high-purity products. Key steps include cyclocondensation and subsequent purification via column chromatography (Rf values: 0.3–0.7 in ethyl acetate/hexane) . Alternative routes involve condensation of 5-aminopyrazole intermediates with 4-chlorobenzoyl chloride in dichloromethane under reflux, monitored by TLC and characterized via IR (C=O stretch: ~1650–1700 cm⁻¹) and NMR (aromatic protons: δ 7.2–8.1 ppm) .

Q. How is structural validation performed for this compound?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. For example, analogous pyrazolyl ketones crystallize in monoclinic systems (space group P21/c) with unit cell parameters (e.g., a = 6.07 Å, b = 18.69 Å, β = 91.56°) determined using SHELXL software . Hydrogen bonding (e.g., C–H···π interactions) and torsional angles (e.g., dihedral angles between aryl rings) confirm molecular geometry .

Q. What spectroscopic techniques are critical for characterization?

• Methodology :

• 1H/13C NMR : Aromatic protons (δ 7.2–8.1 ppm) and carbonyl carbons (δ 190–200 ppm) confirm substitution patterns .
• IR Spectroscopy : Peaks at 3300–3380 cm⁻¹ (N–H stretch) and 1630–1690 cm⁻¹ (C=O stretch) validate functional groups .
• Mass Spectrometry : ESI-MS or APCI-MS (m/z: [M+H]+ ~420–430) confirms molecular weight .

Advanced Research Questions

Q. How can computational methods resolve electronic structure contradictions in biological activity?

• Methodology : Density Functional Theory (DFT) using software like Gaussian or Multiwfn calculates frontier molecular orbitals (HOMO-LUMO gap: ~4–5 eV) and electrostatic potential maps to predict reactivity. For example, electron-deficient 4-chlorophenyl groups enhance electrophilic interactions with kinase active sites . Hirshfeld surface analysis quantifies intermolecular interactions (e.g., 10–15% H-bond contribution) to explain crystallographic packing .

Q. What strategies address contradictory biological activity data in kinase inhibition assays?

• Methodology :

• Assay Optimization : Use isoform-specific p38 MAPK assays (e.g., RO3201195 as a reference inhibitor, IC50 = 0.04 μM) to differentiate off-target effects .
• Structural Modifications : Introduce trifluoromethyl or methoxy groups at the pyrazole 3-position to enhance selectivity (e.g., 10-fold increase in potency against Plasmodium falciparum) .
• Data Normalization : Compare activity across cell lines (e.g., human cancer vs. sea urchin embryo models) to control for variability .

Q. How can crystallographic disorder be resolved in pyrazolyl ketone derivatives?

• Methodology :

• Refinement Tools : SHELXL’s PART and SUMP commands partition disordered atoms (e.g., bromophenyl rotamers) with occupancy ratios (e.g., 70:30) .
• Thermal Ellipsoid Analysis : ADPs (anisotropic displacement parameters) > 0.05 Ų indicate dynamic disorder, requiring TLS refinement .
• Validation : R-factor convergence (<5%) and PLATON’s ALERTS verify model accuracy .